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Compound of Interest

Compound Name: 4,4-Dimethylheptane

Cat. No.: B087272 Get Quote

This guide provides a detailed examination of the boiling and melting points of 4,4-
Dimethylheptane, a branched alkane of interest to researchers and professionals in drug

development and chemical synthesis. Understanding these fundamental physical properties is

crucial for its application and manipulation in a laboratory setting.

Core Physicochemical Data
The essential physical properties of 4,4-Dimethylheptane are summarized in the table below.

These values are critical for predicting its behavior under various experimental conditions.

Property Value Unit

Boiling Point 135.21[1], 135[2] °C

Melting Point -102.89[1] °C

Molecular Formula C₉H₂₀

Molecular Weight 128.26 g/mol

CAS Number 1068-19-5

Experimental Determination Protocols
The accurate determination of boiling and melting points is fundamental to characterizing a

chemical compound. The following are detailed methodologies for these measurements.
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Melting Point Determination (Capillary Method)
The melting point of a compound is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this typically occurs over a narrow range. The capillary

method is a common and reliable technique for this measurement.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the solid 4,4-Dimethylheptane is finely ground using

a mortar and pestle to ensure a uniform particle size.[3]

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.[3]

[4] The packed sample height should be approximately 2-3 mm.

Measurement: The capillary tube is placed into the heating block of the melting point

apparatus. The sample is heated at a steady and slow rate, typically 1-2°C per minute, to

ensure thermal equilibrium.

Observation: The temperatures at which the first droplet of liquid appears and at which the

entire solid mass has melted are recorded. This range is reported as the melting point. For

pure compounds, this range is typically narrow (0.5-1°C).[5] An impure sample will exhibit a

depressed and broadened melting point range.[4]

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[6] The Thiele tube method is a convenient technique for
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determining the boiling point of a small liquid sample.[7]

Apparatus:

Thiele tube

Heat source (e.g., Bunsen burner)

Thermometer

Small test tube or fusion tube

Capillary tube (sealed at one end)

Mineral oil or other suitable heating bath liquid

Procedure:

Sample Preparation: A small volume (approximately 0.5 mL) of liquid 4,4-Dimethylheptane
is placed into the small test tube.

Assembly: A capillary tube is placed inside the test tube with its open end downwards. The

test tube is then attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

Heating: The entire assembly is clamped and immersed in the mineral oil within the Thiele

tube, ensuring the side arm is heated gently.[7]

Observation: As the temperature rises, air trapped in the capillary tube will bubble out. The

boiling point is reached when a continuous and rapid stream of bubbles emerges from the

capillary tube.

Measurement: The heat source is removed, and the temperature at which the liquid begins

to enter the capillary tube is recorded as the boiling point. This occurs when the vapor

pressure inside the capillary equals the external atmospheric pressure.

Conceptual Workflow for Property Determination
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The following diagram illustrates the logical workflow for the experimental determination of the

boiling and melting points of a chemical compound like 4,4-Dimethylheptane.
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Caption: Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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